Cas no 2580232-94-4 (2-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid)
2580232-94-4 structure
Product Name:2-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid
CAS No:2580232-94-4
MF:C14H19NO4S
MW:297.369962930679
CID:5662192
PubChem ID:66825225
Update Time:2023-11-27
2-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2580232-94-4
- 2-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)sulfanyl]propanoic acid
- SCHEMBL874681
- EN300-27723815
- 2-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid
-
- Inchi: 1S/C14H19NO4S/c1-9(12(16)17)20-11-7-5-10(6-8-11)15-13(18)19-14(2,3)4/h5-9H,1-4H3,(H,15,18)(H,16,17)
- InChI Key: ZCYWJGXGRATDPZ-UHFFFAOYSA-N
- SMILES: S(C(C(=O)O)C)C1C=CC(=CC=1)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 297.10347926g/mol
- Monoisotopic Mass: 297.10347926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 101Ų
2-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27723815-1g |
2-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)sulfanyl]propanoic acid |
2580232-94-4 | 1g |
$541.0 | 2023-09-10 | ||
| Enamine | EN300-27723815-5g |
2-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)sulfanyl]propanoic acid |
2580232-94-4 | 5g |
$1572.0 | 2023-09-10 | ||
| Enamine | EN300-27723815-10g |
2-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)sulfanyl]propanoic acid |
2580232-94-4 | 10g |
$2331.0 | 2023-09-10 | ||
| Enamine | EN300-27723815-0.05g |
2-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)sulfanyl]propanoic acid |
2580232-94-4 | 95.0% | 0.05g |
$455.0 | 2025-03-20 | |
| Enamine | EN300-27723815-0.1g |
2-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)sulfanyl]propanoic acid |
2580232-94-4 | 95.0% | 0.1g |
$476.0 | 2025-03-20 | |
| Enamine | EN300-27723815-0.25g |
2-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)sulfanyl]propanoic acid |
2580232-94-4 | 95.0% | 0.25g |
$498.0 | 2025-03-20 | |
| Enamine | EN300-27723815-0.5g |
2-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)sulfanyl]propanoic acid |
2580232-94-4 | 95.0% | 0.5g |
$520.0 | 2025-03-20 | |
| Enamine | EN300-27723815-1.0g |
2-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)sulfanyl]propanoic acid |
2580232-94-4 | 95.0% | 1.0g |
$541.0 | 2025-03-20 | |
| Enamine | EN300-27723815-2.5g |
2-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)sulfanyl]propanoic acid |
2580232-94-4 | 95.0% | 2.5g |
$1063.0 | 2025-03-20 | |
| Enamine | EN300-27723815-5.0g |
2-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)sulfanyl]propanoic acid |
2580232-94-4 | 95.0% | 5.0g |
$1572.0 | 2025-03-20 |
2-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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